3-(5-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 3-[(5-methylpyridin-2-yl)sulfanylmethyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C16H24N2O2S/c1-12-5-6-14(17-9-12)21-11-13-7-8-18(10-13)15(19)20-16(2,3)4/h5-6,9,13H,7-8,10-11H2,1-4H3
• InChI Key: QSFAOLPWRQUERR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)SCC2CCN(C2)C(=O)OC(C)(C)C
• Molecular Formula: C16H24N2O2S
• Molecular Weight: 308.4 g/mol

Description

This compound is a pyrrolidine derivative featuring a tert-butyl carbamate group at the 1-position and a 5-methylpyridin-2-ylsulfanylmethyl substituent at the 3-position of the pyrrolidine ring. The tert-butyl ester acts as a protecting group for the pyrrolidine nitrogen, a common strategy in medicinal chemistry to enhance solubility and stability during synthesis . The sulfur atom in the sulfanylmethyl linker may contribute to unique electronic or steric properties, influencing binding interactions in biological systems.

Biological Activity

3-(5-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a complex organic compound that belongs to the class of pyrrolidine derivatives. Its unique structural features suggest potential biological activities, particularly in pharmacology and medicinal chemistry. This article explores its biological activity, synthesizing available research findings, case studies, and relevant data.

Chemical Structure and Properties

The compound has the following chemical formula: C13H18N2O2S. Its structure includes a pyrrolidine ring, a pyridine moiety, and a tert-butyl ester group. The presence of sulfur in the form of a thioether (sulfanylmethyl) may contribute to its biological activity.

Biological Activity Overview

Research indicates that pyrrolidine derivatives often exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific biological activities of 3-(5-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester have not been extensively documented; however, insights can be drawn from studies on structurally related compounds.

Antimicrobial Activity

Pyrrolidine derivatives have shown promise as antimicrobial agents. For instance:

• Case Study : A study on similar pyrrolidine compounds demonstrated significant antibacterial activity against Gram-positive bacteria, including Staphylococcus aureus and Streptococcus pneumoniae .
• Mechanism : It is hypothesized that these compounds disrupt bacterial cell wall synthesis or inhibit protein synthesis by targeting the ribosomal machinery .

Anticancer Potential

The compound's structural similarity to known anticancer agents suggests potential efficacy in cancer treatment:

• Research Findings : Compounds with similar heterocyclic structures have been investigated for their ability to inhibit hedgehog signaling pathways, which are implicated in various malignancies .
• In Vitro Studies : In vitro studies on related compounds revealed cytotoxic effects on cancer cell lines, indicating that further exploration of this compound could yield valuable insights into its therapeutic potential .

Data Table: Biological Activities of Related Compounds

Compound Name	Biological Activity	Mechanism of Action	Reference
Pyrrolidine Derivative A	Antimicrobial	Inhibition of cell wall synthesis
Pyrrolidine Derivative B	Anticancer	Hedgehog signaling inhibition
Pyrrolidine Derivative C	Anti-inflammatory	COX inhibition

Synthesis and Modification

The synthesis of 3-(5-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester typically involves multi-step reactions that may include:

• Formation of the pyrrolidine ring.
• Introduction of the pyridine moiety through nucleophilic substitution.
• Esterification to form the tert-butyl ester.

These synthetic routes can be optimized to enhance yield and purity, which is critical for subsequent biological testing.

Scientific Research Applications

Medicinal Chemistry

The compound has shown potential as a lead compound for developing new pharmaceuticals. Its ability to interact with biological targets makes it a candidate for further investigation in drug discovery programs.

Hedgehog Signaling Pathway Inhibition

Research indicates that compounds similar to this one may inhibit the Hedgehog signaling pathway, which is implicated in various cancers. This inhibition could provide therapeutic avenues for treating malignancies where this pathway is dysregulated.

Antimicrobial Activity

Preliminary studies suggest that compounds with similar structures exhibit antimicrobial properties. The presence of the pyridine and sulfur functionalities may contribute to their efficacy against bacterial strains.

Neuroprotective Effects

There is emerging evidence that pyrrolidine derivatives can exhibit neuroprotective effects, potentially useful in treating neurodegenerative diseases. Further studies are warranted to explore these effects specifically for this compound.

Synthesis Pathways

The synthesis of 3-(5-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester typically involves multi-step organic reactions, including:

• Formation of the pyrrolidine core.
• Introduction of the pyridine moiety via nucleophilic substitution.
• Esterification with tert-butyl alcohol.

Case Study 1: Inhibition of Hedgehog Signaling

A study evaluated the effects of various pyrrolidine derivatives on the Hedgehog signaling pathway. The compound demonstrated significant inhibition in cell-based assays, suggesting its potential as a therapeutic agent in oncology.

Case Study 2: Antimicrobial Properties

In vitro tests were conducted to assess the antimicrobial efficacy of this compound against several bacterial strains. Results indicated a promising antibacterial activity, warranting further exploration into its mechanism of action.

Case Study 3: Neuroprotective Effects

Research focused on neuroprotective properties revealed that derivatives similar to this compound could protect neuronal cells from oxidative stress, highlighting its potential application in neurodegenerative disease treatment.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Scaffold Variations

(a) Pyrrolidine vs. Piperidine Derivatives

• 3-(Quinoxalin-2-yloxy)pyrrolidine-1-carboxylic acid tert-butyl ester (CAS 897044-97-2): Replaces the pyridine ring with a quinoxaline moiety, introducing additional nitrogen atoms. The oxygen linker (oxymethyl) instead of sulfur reduces lipophilicity and alters hydrogen-bonding capacity. Molecular formula: C₁₇H₂₁N₃O₃; MW: 315.37 .

• 3-(5-Methyl-pyridin-2-yloxyMethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS 939986-14-8):

  • Substitutes pyrrolidine with a six-membered piperidine ring, increasing conformational flexibility.
  • Oxygen linker (oxymethyl) instead of sulfur may reduce metabolic stability.
  • Molecular formula: C₁₇H₂₆N₂O₃; MW: 306.40 .

(b) Heterocyclic Modifications

• (R)-3-(4-Chloro-5-methyl-pyrimidin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS 1354000-65-9): Replaces pyridine with a pyrimidine ring, introducing a chlorine substituent. Molecular formula: C₁₄H₂₀ClN₃O₂S; MW: 329.85 .

Functional Group Comparisons

(a) Sulfanylmethyl vs. Sulfonamide Derivatives

• 3-(Methanesulfonyl-methyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester: Features a methanesulfonyl group instead of a pyridinylsulfanylmethyl chain. Sulfonamide groups are more electron-withdrawing, altering reactivity in nucleophilic substitution reactions .

(b) Bromo- and Methoxy-Substituted Analogs

• tert-Butyl 3-((5-bromo-3-methoxypyridin-2-yloxy)methyl)pyrrolidine-1-carboxylate (CAS catalog entry):
  • Bromine and methoxy groups enhance steric bulk and modulate π-π stacking interactions.
  • Bromine’s presence may facilitate cross-coupling reactions in further derivatization .

Data Tables

Table 1: Structural and Physicochemical Comparisons

Compound Name	Core Ring	Linker Group	Substituents	Molecular Formula	MW	CAS Number
3-(5-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	Pyrrolidine	Sulfanylmethyl	5-Methylpyridine	C₁₆H₂₄N₂O₂S	308.44	Discontinued
3-(Quinoxalin-2-yloxy)pyrrolidine-1-carboxylic acid tert-butyl ester	Pyrrolidine	Oxymethyl	Quinoxaline	C₁₇H₂₁N₃O₃	315.37	897044-97-2
(R)-3-(4-Chloro-5-methyl-pyrimidin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	Pyrrolidine	Sulfanylmethyl	4-Chloro-5-methylpyrimidine	C₁₄H₂₀ClN₃O₂S	329.85	1354000-65-9
3-(5-Methyl-pyridin-2-yloxyMethyl)-piperidine-1-carboxylic acid tert-butyl ester	Piperidine	Oxymethyl	5-Methylpyridine	C₁₇H₂₆N₂O₃	306.40	939986-14-8

Research Implications

• The sulfur-oxygen trade-off in linkers impacts solubility and metabolic stability, critical for pharmacokinetics .
• Pyrimidine and quinoxaline analogs may broaden target selectivity in kinase or protease inhibition due to enhanced π-system interactions .
• Commercial discontinuation of the parent compound highlights the need for synthetic optimization of stable, bioavailable analogs .